Cas no 1805412-17-2 (Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1805412-17-2
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4914968
• Update Time: 2025-06-29

Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6BrF2NO3/c1-15-8(14)4-5(13)3(7(10)11)2-12-6(4)9/h2,7H,1H3,(H,12,13)
• InChI Key： DIGYIOSOURPNJH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(C(C(F)F)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805412-17-2): An Overview

Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805412-17-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is composed of a pyridine ring substituted with a bromo group at the 2-position, a difluoromethyl group at the 5-position, and a hydroxy group at the 4-position. The carboxylate ester moiety at the 3-position further enhances its chemical reactivity and biological activity. These structural elements contribute to its unique properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be developed into a novel anti-inflammatory drug, addressing unmet medical needs in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has also shown promise in cancer research. Studies have indicated that it can selectively target and inhibit cancer cells while sparing normal cells, making it a potential candidate for cancer therapy. The selective cytotoxicity observed in preclinical studies is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthesis of Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate involves several well-established chemical reactions, including bromination, fluorination, and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route is well-documented in the literature, providing a solid foundation for large-scale production and further optimization.

Pharmacokinetic studies have revealed that Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. These properties make it an attractive candidate for further clinical evaluation.

Toxicological assessments have also been conducted to evaluate the safety profile of Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate. Preliminary data indicate that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile and ensure its suitability for human use.

In conclusion, Methyl 2-bromo-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805412-17-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.